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Compound of Interest

Compound Name: Disperse Brown 1

Cat. No.: B1345095

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document serves as a technical guide based on available public information.
As of November 2025, specific quantitative solubility data (e.g., in g/L or mol/L at specified
temperatures) for Disperse Brown 1 in various solvents is not readily available in published
scientific literature. The information provided herein is based on qualitative descriptions and
established methodologies for determining the solubility of analogous disperse and azo dyes.

Introduction to Disperse Brown 1

Disperse Brown 1, also known by its Colour Index name C.I. 11152, is a monoazo dye.[1] Its
chemical structure and properties make it sparingly soluble in aqueous solutions but soluble in
certain organic solvents. Understanding its solubility is crucial for its application in dyeing
processes, as well as for toxicological and environmental assessments.

Chemical and Physical Properties:
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Property Value

Chemical Formula C16H15CI3N404[1]
Molecular Weight 433.67 g/mol [1]
CAS Number 23355-64-8[1]

2-[3-chloro-4-[(2,6-dichloro-4-
IUPAC Name nitrophenyl)diazenyl]-N-(2-
hydroxyethyl)anilino]ethanol[1]

Qualitative Solubility of Disperse Brown 1

While precise quantitative data is unavailable, qualitative assessments of the solubility of
Disperse Brown 1 and similar disperse dyes have been reported. This information provides a
foundational understanding of suitable solvent systems for this compound.

Table 1: Qualitative Solubility of Disperse Brown 1 and Structurally Similar Dyes

Solvent Solubility Reference
Acetone Soluble

Ethanol Soluble

Methanol Soluble

Benzene Soluble

n-Hexane Insoluble

Water Insoluble

Note: This table is based on qualitative statements from sources describing the solubility of
Disperse Brown 1 or closely related monomeric/polymeric disperse dyes.

Experimental Protocol for Determining the Solubility
of Disperse Brown 1
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The following is a detailed experimental protocol for determining the solubility of Disperse
Brown 1 in an organic solvent. This protocol is a synthesized methodology based on
established techniques for poorly soluble azo dyes, such as gravimetric methods and co-
solvent systems.

Objective: To determine the saturation solubility of Disperse Brown 1 in a selected organic
solvent (e.g., acetone, ethanol) at a specified temperature.

Materials:

Disperse Brown 1 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Selected organic solvent (e.g., acetone, ethanol) of analytical grade
Vortex mixer

Magnetic stirrer and stir bars

Constant temperature water bath or incubator

Analytical balance (accurate to 0.01 mg)

Syringe filters (0.22 um pore size, compatible with the chosen solvent)
Glass vials with screw caps

Spectrophotometer

Volumetric flasks and pipettes

Procedure:

o Preparation of a Saturated Solution:

o Accurately weigh an excess amount of Disperse Brown 1 powder and add it to a glass
vial containing a known volume of the selected organic solvent. The excess of the dye is
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crucial to ensure that a saturated solution is achieved.

o For sparingly soluble dyes, a small amount of a co-solvent like DMSO can be used to aid
initial dispersion. If using a co-solvent, prepare a concentrated stock solution in DMSO first
(e.g., 10 mM) by vortexing until fully dissolved. Then, add this stock solution dropwise to
the primary solvent while stirring.

o Seal the vial tightly to prevent solvent evaporation.

o Place the vial in a constant temperature water bath or incubator set to the desired
experimental temperature (e.g., 25 °C, 37 °C).

o Stir the solution using a magnetic stirrer at a constant speed for a predetermined period
(e.g., 24-48 hours) to ensure equilibrium is reached.

Sample Collection and Filtration:

o After the equilibration period, stop the stirring and allow the undissolved dye particles to
settle for a specified time (e.g., 2 hours) at the same constant temperature.

o Carefully draw a known volume of the supernatant using a syringe.

o Immediately filter the collected supernatant through a 0.22 um syringe filter into a clean,
pre-weighed vial. This step is critical to remove all undissolved particles.

Quantification of Solute (Gravimetric Method):

[e]

Accurately weigh the vial containing the filtered saturated solution.

o Evaporate the solvent from the vial under a gentle stream of nitrogen or in a vacuum oven
at a temperature that will not degrade the dye.

o Once the solvent is completely evaporated, reweigh the vial containing the dried Disperse
Brown 1 residue.

o The mass of the dissolved dye is the difference between the final and initial weights of the
vial.
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o Calculate the solubility in g/L using the mass of the dissolved dye and the volume of the
solvent used.

o Quantification of Solute (Spectrophotometric Method - Alternative):

[¢]

Prepare a series of standard solutions of Disperse Brown 1 of known concentrations in
the selected solvent.

o Measure the absorbance of these standard solutions at the wavelength of maximum
absorbance (Amax) for Disperse Brown 1 to generate a calibration curve.

o Take a precise volume of the filtered saturated solution and dilute it with a known volume
of the solvent to bring its concentration within the range of the calibration curve.

o Measure the absorbance of the diluted sample and use the calibration curve to determine
its concentration.

o Calculate the original concentration of the saturated solution, taking the dilution factor into
account.

Experimental Workflow Diagram:
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Caption: Experimental workflow for determining the solubility of Disperse Brown 1.
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Logical Relationships in Solubility Determination

The determination of solubility follows a logical progression from establishing equilibrium to
separating the dissolved and undissolved phases, and finally to quantifying the amount of

dissolved solute.

Logical Relationship Diagram:
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Caption: Logical steps in the determination of solubility.

Conclusion

While quantitative solubility data for Disperse Brown 1 remains elusive in publicly accessible
databases and literature, this guide provides a comprehensive overview of its qualitative
solubility characteristics and a detailed experimental protocol for its quantitative determination.
The provided workflow and logical diagrams offer a clear framework for researchers to
approach the solubility assessment of this and other similar disperse dyes. Accurate
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determination of solubility is a critical first step for any further research or application involving
this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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